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Introduction

Plant peptide hormones are a class of small, secreted peptides crucial for intercellular
communication, regulating a vast array of processes from growth and development to stress
responses.[1] Among these, the CLAVATAS/EMBRYO SURROUNDING REGION-RELATED
(CLE) family of peptides is one of the largest and most studied.[2] This technical guide focuses
on the CLE25 peptide, a key long-distance signaling molecule that plays a pivotal role in the
systemic response to dehydration stress.[3][4] Originating in the roots, the CLE25 peptide
travels through the plant's vascular system to the leaves, where it orchestrates a response to
conserve water, demonstrating a sophisticated root-to-shoot communication system.[4][5] This
document provides an in-depth overview of the CLE25 signaling pathway, quantitative data
from key studies, detailed experimental protocols, and visualizations for researchers, scientists,
and drug development professionals.

Core Signaling Pathway: Root-to-Shoot Drought
Response

Under conditions of water deficiency, plants initiate a complex signaling cascade to minimize
water loss, primarily through the closure of stomata in the leaves.[6] The CLE25 peptide has
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been identified as a critical mobile signal in this process.[4]

 Signal Initiation in Roots: Dehydration stress triggers a significant increase in the expression
of the CLE25 gene within the vascular tissues of the roots.[4][7]

e Long-Distance Transport: The synthesized CLE25 pro-peptide is processed into a mature
12-amino-acid peptide, which is then transported from the roots to the leaves via the xylem.

[3]L81e]

» Signal Perception in Leaves: In the leaves, the CLE25 peptide is perceived by membrane-
localized receptor-like kinases, specifically BARELY ANY MERISTEM 1 (BAM1) and BAM3.
[4][10]

o Downstream Cascade and ABA Biosynthesis: The binding of CLE25 to the BAM1/BAM3
receptors initiates a downstream signaling cascade.[11] This activation leads to the
upregulation of the NINE-CIS-EPOXYCAROTENOID DIOXYGENASE 3 (NCED3) gene,
which encodes a key enzyme in the biosynthesis of abscisic acid (ABA).[7][10]

e Physiological Response: The resulting increase in ABA levels in the leaves triggers stomatal
closure, reducing water loss through transpiration and enhancing the plant's overall
resistance to drought.[4][6]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/29618812/
https://pubmed.ncbi.nlm.nih.gov/29618812/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.00069/full
https://www.maxapress.com/article/doi/10.48130/ph-0025-0006
https://www.researchgate.net/figure/The-application-of-the-CLE25-peptide-affects-stomatal-closure-in-leaves-a-Roots-of-whole_fig11_324212203
https://www.maxapress.com/data/article/ph/preview/pdf/ph-0025-0006.pdf
https://www.benchchem.com/product/b15602921/docs?utm_src=pdf-body#cle25-peptide-as-a-long-distance-signaling-molecule-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/29618812/
https://www.mdpi.com/1422-0067/19/11/3643
https://www.researchgate.net/figure/Peptides-regulating-stress-tolerance-under-drought-and-high-salinity-CLE25-derived-from_fig3_336364790
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.00069/full
https://www.mdpi.com/1422-0067/19/11/3643
https://pubmed.ncbi.nlm.nih.gov/29618812/
https://ssp.jst.go.jp/sns/news/sat/science18/06_1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Root Vasculature

Dehydration Stress

CLE25 Gene Expression 1t

CLE25 Peptide Synthesis

Transport

Long-IDistance Transport

Xylem >

Arrival in Leaf

Leaf Mesophyll Cell

BAM1/BAM3 Receptors

Signaling Cascade

NCED3 Expression 1t

ABA Biosynthesis 1

Stomatal Closure

Click to download full resolution via product page

Caption: CLE25 root-to-shoot long-distance signaling pathway under drought stress.
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Quantitative Data Presentation

Data from studies on cotton (Gossypium hirsutum) and Arabidopsis thaliana highlight the

functional role of CLE25.

Table 1: Effects of Exogenous CLE25 Peptide Application and Gene Silencing on Drought

Tolerance in Cotton

Treatment Parameter

. Result Reference
Condition Measured
Exogenous

Application (2.5 pM & Drought Tolerance
10 uM CLE25p)

Significantly increased  [2]

Peroxidase (POD)

L Increased [2]
Activity
Superoxide
Dismutase (SOD) Increased [2]
Activity
Catalase (CAT)

o Increased [2]
Activity
Malondialdehyde

Decreased [2]

(MDA) Content

Silencing of GhCLE25

Drought Tolerance
(VIGS)

Reduced [2][12]

_ Increased (under
Plant Height »
normal conditions)

[2]

) Increased (under
Fresh Weight N
normal conditions)

[2]

Table 2: Gene Expression Changes in Response to CLE25 Signaling
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. . Expression
Organism Condition Target Gene Reference
Change
) ) ) ) Rapidly and
Arabidopsis Dehydration AtCLE25 (in o
) significantly [7]
thaliana Stress roots)
elevated
Exogenous
Arabidopsis CLE25 NCED3 (in ]
) o Stimulated [7]
thaliana application to leaves)
roots
Gossypium Osmotic Stress GhCLE25 (in Significantly 2]
hirsutum (PEG6000) roots) downregulated
Gossypium GhCLE25 (in
] Salt Treatment Induced 2]
hirsutum roots)

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below

are protocols for key experiments used to characterize the function of CLE25.

Gene Expression Analysis by gRT-PCR

This protocol is used to quantify the expression levels of the CLE25 gene in response to abiotic

stress.

Methodology:

Plant Material and Stress Treatment: Grow plants (e.g., cotton seedlings) under controlled
conditions. For stress treatments, expose seedlings to solutions like PEG6000 for osmotic
stress or NaCl for salt stress.[2] Collect root and leaf tissues at various time points (e.g., 0, 3,
6, 12, 24 hours) post-treatment.[2]

RNA Extraction and cDNA Synthesis: Immediately freeze tissue samples in liquid nitrogen.
Extract total RNA using a commercial kit (e.g., TRIzol reagent) following the manufacturer's
instructions. Assess RNA quality and quantity using a spectrophotometer. Synthesize first-
strand cDNA from 1-2 ug of total RNA using a reverse transcription kit with oligo(dT) primers.
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e (RT-PCR: Prepare the reaction mixture containing cDNA template, gene-specific primers for
CLE25 and a reference gene (e.g., Actin or His3), and a SYBR Green master mix.[12]
Perform the PCR on a real-time PCR system.

o Data Analysis: Calculate the relative gene expression using the 2-AACt method, normalizing
the expression of CLE25 to the reference gene.[12]

Experimental Procedure Data Analysis

Apply Stress Harvest Tissue Total RNA cDNA gRT-PCR Calculate Relative
(e.g., PEG, NaCl) (Time Course) Extraction Synthesis Reaction Expression (2-AACt)

Click to download full resolution via product page

Caption: Workflow for quantitative Real-Time PCR (qRT-PCR) analysis.

Exogenous Application of Synthetic CLE25 Peptide

This method assesses the direct physiological effects of the CLE25 peptide on whole plants.
Methodology:

o Peptide Synthesis and Preparation: Synthesize the mature 12-amino-acid CLE25 peptide
(sequence varies by species, e.g., RRVPNGPDPIHN for cotton).[2] Purify the peptide to
>95% using HPLC. Dissolve the lyophilized peptide in sterile water to create a stock solution.

e Plant Treatment: Grow plants to a specific developmental stage (e.g., two-leaf stage).[2]
Prepare working solutions of the CLE25 peptide at desired concentrations (e.g., 2.5 uM and
10 puM) in water, which may include a surfactant to aid absorption.[2] Use water as a mock
control.

» Application: Spray the peptide solutions or mock solution evenly onto the foliage of the
plants. Repeat the application at regular intervals (e.g., every 2 days).[2]

o Drought Stress and Phenotyping: After a period of peptide treatment, subject the plants to
drought stress by withholding water. Monitor and quantify physiological parameters such as
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survival rate, water loss, and biochemical markers of stress (e.g., MDA, SOD, CAT).[2]

Root-to-Shoot Signaling Analysis via Grafting

Grafting experiments are essential to determine the site of signal perception (root vs. shoot).

Methodology:

Plant Material: Use wild-type (WT) plants and mutants for the CLE25 peptide (cle25) and its
receptors (baml1/3).

o Grafting Procedure: Germinate seeds on sterile media. At 5-7 days post-germination,
perform grafting by making a clean transverse cut on the hypocotyl of the rootstock (root
system) and the scion (shoot system). Join the desired scion to the rootstock (e.g., bam1/3
scion onto WT rootstock). Secure the graft junction and allow the plants to recover.

o Experimental Setup: Create all four grafting combinations: WT/WT (scion/rootstock),
bam1/3/WT, WT/bam1/3, and bam1/3/bam1/3.

o Treatment and Analysis: Treat the grafted plants with exogenous CLE25 peptide applied to
the roots or subject them to drought stress.[10] Measure the response in the shoot, such as
stomatal aperture, leaf temperature, or NCED3 gene expression.[10] A response in the
bam1/3/WT graft but not in the WT/bam1/3 graft would indicate that the BAM receptors
function in the shoot.[10]

Other Biological Roles: Phloem Development

Beyond its role in stress signaling, CLE25 is also involved in vascular development. It has been
shown to regulate the initiation of phloem, the tissue responsible for transporting sugars and
signaling molecules.[13][14] This function involves a different set of receptors, including CLERK
and CLV2, highlighting the multifunctional nature of CLE peptides, which can be perceived by
different receptor complexes to regulate distinct developmental programs.[15][16] Knockout of
CLEZ25 leads to delays in the formation of the protophloem in roots.[13]

Conclusion and Future Prospects

The CLE25 peptide is a validated long-distance signaling molecule that is integral to a plant's
ability to respond systemically to drought. The root-to-shoot signaling pathway, culminating in

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.mdpi.com/2077-0472/15/11/1226
https://www.benchchem.com/product/b15602921/docs?utm_src=pdf-body#cle25-peptide-as-a-long-distance-signaling-molecule-a-technical-guide
https://www.benchchem.com/product/b15602921/docs?utm_src=pdf-body#cle25-peptide-as-a-long-distance-signaling-molecule-a-technical-guide
https://www.mdpi.com/1422-0067/19/11/3643
https://www.mdpi.com/1422-0067/19/11/3643
https://www.mdpi.com/1422-0067/19/11/3643
https://pubmed.ncbi.nlm.nih.gov/31127689/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.719606/full
https://bluetigerscientific.com/products/cle25-peptide-highly-pure
https://www.researchgate.net/publication/333375245_CLE25_peptide_regulates_phloem_initiation_in_Arabidopsis_through_a_CLERK-CLV2_receptor_complex
https://pubmed.ncbi.nlm.nih.gov/31127689/
https://www.benchchem.com/product/b15602921/docs?utm_src=pdf-body#cle25-peptide-as-a-long-distance-signaling-molecule-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ABA-mediated stomatal closure, provides a clear and compelling model for how plants
coordinate responses between distant organs. The potential to harness this pathway for
agricultural applications is significant. Exogenous application of CLE25p or its more stable
synthetic analogues could be developed as a biostimulant to enhance drought tolerance in
crops.[2][17] Future research should focus on identifying the proteases that process the CLE25
precursor, characterizing the precise mechanism of its transport through the xylem, and
elucidating the downstream components that connect the BAM receptors to the activation of
ABA biosynthesis. A deeper understanding of these processes will be vital for developing novel
strategies to ensure food security in a changing climate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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